Cas no 2090849-79-7 (2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 2090849-79-7
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 5057504
• Update Time: 2025-05-19

2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol
• 2-(4-bromo-5-methyl-3-pyridin-2-ylpyrazol-1-yl)ethanol
• 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol

• Inchi： 1S/C11H12BrN3O/c1-8-10(12)11(14-15(8)6-7-16)9-4-2-3-5-13-9/h2-5,16H,6-7H2,1H3
• InChI Key： VJPPOAUKAJVNQV-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CN=2)=NN(CCO)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9

Additional information on 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol

Introduction to 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2090849-79-7)

2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2090849-79-7, belongs to a class of heterocyclic molecules that are widely explored for their therapeutic applications. The presence of multiple functional groups, including a brominated pyrazole ring and a pyridine substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol consists of a pyrazole core substituted with a bromine atom at the 4-position, a methyl group at the 5-position, and a pyridinyl group at the 3-position. Additionally, an ethanol side chain is attached to the 1-position of the pyrazole ring. This particular arrangement of substituents contributes to the compound's overall reactivity and interaction with biological targets. The bromine atom, in particular, is often utilized in medicinal chemistry due to its ability to participate in various chemical transformations, such as cross-coupling reactions, which are fundamental in constructing more complex molecules.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol may confer unique pharmacological effects that make it suitable for targeting specific disease pathways. For instance, the pyridine moiety can interact with various biological receptors and enzymes, potentially modulating signaling pathways involved in diseases such as cancer and neurodegeneration.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of a pyrazole core with additional functional groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact potency and selectivity. Recent studies have demonstrated that derivatives of pyrazole can exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The presence of a bromine atom in 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-y)ethan-l -ol further enhances its utility as a building block for more complex molecules via palladium-catalyzed cross-coupling reactions.

Furthermore, the ethanol side chain in this compound introduces a polar region that can influence solubility and bioavailability—critical factors in drug development. Optimizing solubility is essential for ensuring effective absorption and distribution within the body. The balance between hydrophobic and hydrophilic regions in 2-(4-Bromo-l-methyl-S-(pyridin-Z -yl)-lH-pyrazol-I -yl)ethan-l -ol may contribute to its pharmacokinetic properties, making it a promising candidate for further exploration.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-based drug design. Advanced computational methods, such as molecular docking and virtual screening, are being employed to identify potential binding interactions between 2-(4-Bromo-S-methyl-S-(pyridin-Z -yl)-lH-pyrazol-l -yl)ethan-l -ol and biological targets. These approaches have accelerated the discovery process by allowing researchers to predict how different molecular structures might interact with proteins and nucleic acids involved in disease mechanisms. Preliminary computational studies suggest that this compound may interact with enzymes or receptors relevant to cancer metabolism or inflammatory responses.

The synthesis of 2-(4-Bromo-S-methyl-S-(pyridin-Z -yl)-lH-pyrazol-l -yl)ethan-l -ol presents an interesting challenge due to its complex substitution pattern. However, advances in synthetic methodologies have made it more feasible to construct such molecules efficiently. Techniques such as Suzuki-Miyaura cross-coupling reactions have been particularly useful for introducing aryl groups like pyridine into the core structure. Additionally, the use of protecting group strategies allows for selective functionalization at different sites within the molecule without unwanted side reactions.

In conclusion,2-(4-Bromo-S-methyl-S-(pyridin-Z -yl)-lH-pyrazol-l -yl)ethan-l -ol (CAS No. 2090849_79_7) represents an intriguing molecule with potential therapeutic applications. Its unique structural features—comprising a brominated pyrazole ring linked to a pyridine substituent via an ethanol side chain—make it a valuable scaffold for drug discovery efforts aimed at modulating key disease pathways. As research continues to uncover new biological targets and synthetic strategies,this compound holds promise as part of ongoing efforts toward developing novel therapeutic agents.